![molecular formula C19H25NO3S B2915112 N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-2-(4-(isopropylthio)phenyl)acetamide CAS No. 1798621-30-3](/img/structure/B2915112.png)
N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-2-(4-(isopropylthio)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-2-(4-(isopropylthio)phenyl)acetamide, also known as FIPI, is a small molecule inhibitor that has been developed for the study of phospholipase D (PLD) enzymes. PLD is a crucial enzyme that plays a role in various cellular processes, including vesicle trafficking, signal transduction, and membrane fusion. The inhibition of PLD by FIPI has been shown to have a significant impact on these processes, making it a valuable tool for scientific research.
Scientific Research Applications
Synthesis and Chemical Properties
Research on compounds structurally related to N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-2-(4-(isopropylthio)phenyl)acetamide has focused on their synthesis, demonstrating the compound's utility in chemical reactions and the development of new materials. For example, the study by Kumar et al. (2017) presents the design and synthesis of novel derivatives through complex chemical pathways, showcasing the compound's role in creating pharmacologically active molecules (Kumar et al., 2017).
Pharmacological Evaluation
The pharmacological evaluation of derivatives related to this compound has been explored, with studies assessing their antidepressant and antianxiety activities. This includes research on the behavioral effects of these compounds in animal models, contributing valuable information on their potential therapeutic applications (Kumar et al., 2017).
Advanced Materials Development
Some studies have explored the compound's applications in the development of insensitive energetic materials. For example, Yu et al. (2017) synthesized derivatives for potential use in explosive and propellant formulations, highlighting the compound's significance in materials science (Yu et al., 2017).
Bioactive Component Studies
Investigations into the bioactive components of traditional medicines have identified derivatives of this compound as significant. Such studies provide insights into the molecular basis of traditional remedies and open avenues for the development of new therapeutic agents. For instance, research on Danshen (Salvia miltiorrhiza) identified XH-14 derivatives, demonstrating their role in inhibiting adipocyte differentiation and the induction of adipokines, which are key factors in obesity-associated inflammatory and metabolic diseases (Sung et al., 2010).
properties
IUPAC Name |
N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-2-(4-propan-2-ylsulfanylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25NO3S/c1-14(2)24-17-8-6-15(7-9-17)11-18(21)20-13-19(3,22)12-16-5-4-10-23-16/h4-10,14,22H,11-13H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVWYCAVRQZWFFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=C(C=C1)CC(=O)NCC(C)(CC2=CC=CO2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.